Cas no 1806299-57-9 (Ethyl 3-nitro-6-(trifluoromethyl)picolinate)

• Product Name: Ethyl 3-nitro-6-(trifluoromethyl)picolinate
• CAS No: 1806299-57-9
• MF: C₉H₇F₃N₂O₄
• MW: 264.158092737198
• CID: 4908044
• Update Time: 2025-06-24

Ethyl 3-nitro-6-(trifluoromethyl)picolinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-nitro-6-(trifluoromethyl)picolinate

• Inchi： 1S/C9H7F3N2O4/c1-2-18-8(15)7-5(14(16)17)3-4-6(13-7)9(10,11)12/h3-4H,2H2,1H3
• InChI Key： SBQMCHIZLXFWOY-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C(C(=O)OCC)=N1)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 329
• XLogP3: 2.2
• Topological Polar Surface Area: 85

Additional information on Ethyl 3-nitro-6-(trifluoromethyl)picolinate

Ethyl 3-nitro-6-(trifluoromethyl)picolinate (CAS No. 1806299-57-9): A Comprehensive Overview

Ethyl 3-nitro-6-(trifluoromethyl)picolinate (CAS No. 1806299-57-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its nitro and trifluoromethyl substituents, exhibits unique chemical properties that make it a valuable intermediate in the development of novel therapeutic agents. The structural features of this molecule not only contribute to its reactivity but also open up diverse possibilities for its application in medicinal chemistry.

The Ethyl 3-nitro-6-(trifluoromethyl)picolinate molecule is derived from picolinic acid, a heterocyclic compound known for its biological activity. The introduction of a nitro group at the 3-position and a trifluoromethyl group at the 6-position enhances its electronic and steric properties, making it a versatile building block for synthesizing more complex molecules. These modifications have been strategically employed to improve the pharmacokinetic profiles and binding affinities of potential drug candidates.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their enhanced metabolic stability and improved bioavailability. The trifluoromethyl group in Ethyl 3-nitro-6-(trifluoromethyl)picolinate plays a crucial role in these properties, making it an attractive moiety for drug design. Furthermore, the nitro group can be further functionalized through reduction or conversion to amine derivatives, providing additional synthetic pathways for medicinal chemists.

One of the most compelling aspects of Ethyl 3-nitro-6-(trifluoromethyl)picolinate is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in various cellular processes, and their dysregulation is often associated with diseases such as cancer. By incorporating this compound into drug development pipelines, researchers aim to create more effective inhibitors that can modulate kinase activity without significant off-target effects.

Recent studies have highlighted the importance of fluorinated aromatic compounds in the development of antiviral agents. The unique electronic properties of the trifluoromethyl group contribute to the stability and efficacy of these compounds against viral enzymes. For instance, derivatives of Ethyl 3-nitro-6-(trifluoromethyl)picolinate have shown promise in inhibiting proteases involved in viral replication, offering a new avenue for antiviral drug discovery.

The synthesis of Ethyl 3-nitro-6-(trifluoromethyl)picolinate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions have been employed to achieve high yields and purity. These methods not only ensure the quality of the final product but also allow for scalable production, making it feasible for industrial applications.

In conclusion, Ethyl 3-nitro-6-(trifluoromethyl)picolinate represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile synthetic applications. Its potential in drug development spans across various therapeutic areas, including oncology and virology. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in the discovery and development of next-generation therapeutics.